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Compound of Interest

Mast Cell Degranulating Peptide
HR-2

Cat. No.: B612611

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Mast Cell Degranulating
Peptide HR-2 (HR-2) in research applications. HR-2 is a 14-amino acid peptide isolated from
the venom of the giant hornet, Vespa orientalis. It is a potent secretagogue for mast cells,
inducing the release of histamine and other inflammatory mediators.

Product Information

Property Value Source
Molecular Weight ~1523.0 g/mol [1112113114]
Molecular Formula C77H135N17014 [1][4]

H-Phe-Leu-Pro-Leu-lle-Leu-

Amino Acid Sequence Gly-Lys-Leu-Val-Lys-Gly-Leu- [4]
Leu-NH:z
Solubility Soluble in water [5]

Store lyophilized peptide at
-20°C. Reconstituted solutions

Storage can be stored in aliquots at
-20°C or -80°C to avoid

repeated freeze-thaw cycles.
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Calculating Molar Concentration

To prepare a stock solution of HR-2, follow these steps:

Determine the mass of the peptide: Weigh the lyophilized HR-2 accurately.

Calculate the number of moles: Use the following formula: Moles = Mass (g) / Molecular
Weight ( g/mol)

Determine the desired volume of solvent: Decide on the final volume of your stock solution
(e.g., 1 mL).

Calculate the molar concentration: Use the following formula: Molarity (M) = Moles / Volume

(L)

Example Calculation for a 1 mM Stock Solution:

Mass of HR-2: 1 mg = 0.001 g

Molecular Weight of HR-2: ~1523.0 g/mol

Moles of HR-2: 0.001 g / 1523.0 g/mol = 6.56 x 10~ mol
Desired Volume: 1 mL = 0.001 L

To make a 1 mM (1 x 10~3 M) stock solution, you would need to dissolve 1 mg of HR-2 in:
*VVolume (L) = Moles / Molarity = 6.56 x 10~ mol / 1 x 103 mol/L = 6.56 x 104 L = 0.656 mL
= 656 pL of a suitable solvent (e.g., sterile, nuclease-free water or a buffer appropriate for
your assay).

Experimental Workflow for Molar Concentration Calculation

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Inputs

Molecular Weight of HR-2 (g/mol) I‘

/

|

Calculation Steps

e
N Calculate Moles
(Mass / MW)

Output

Molar Concentration (M)

Desired Final Volume (L) |—

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Seed Mast Cells Prepare HR-2 Dilutions

\ /
\

E&periment

Wash Cells

\

Stimulate with HR-2

l

Incubate (37°C)

l

Collect Supernatant

Assay
y

Add B-hexosaminidase Substrate

l

Incubate (37°C)

l

Add Stop Solution

l

Read Absorbance (405 nm)

Analysis

Calculate % Degranulation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Plasma Membrane

HR-2 Peptide

Activates

Phospholipase C (PLC)

Hydrolyzes
Cytosol
PIP2
IP3 > DAG

inds to Receptor | Activates

Endoplasmic Reticulum
Y

Protein Kinase C (PKC)

Ca?* Release Promotes

Triggers

Granule Fusion &

Exocytosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b612611?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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